Cas no 52298-91-6 (1-allyl-1H-benzod1,2,3triazole)
52298-91-6 structure
Product Name:1-allyl-1H-benzod1,2,3triazole
CAS No:52298-91-6
MF:C9H9N3
MW:159.187861204147
MDL:MFCD00760406
CID:840876
PubChem ID:3627630
Update Time:2025-04-19
1-allyl-1H-benzod1,2,3triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Allyl-1H-benzo[d][1,2,3]triazole
- 1-allyl-1H-1,2,3-benzotriazole
- 1-Allyl-1H-benzotriazole
- 1-Allylbenzotriazole
- 1-N-allylbenzotriazole
- 2-N-allylbenzotriazole
- 557455_ALDRICH
- AC1MTNN6
- AG-F-78136
- CTK4J5723
- N-1-allylbenzotriazole
- N-prop-2-en-1-ylbenzotriazole
- SureCN253038
- 1-ALLYLBENZOTRIAZOLE 96
- 1-prop-2-enylbenzotriazole
- ZB013405
- W6711
- ST24021204
- AKOS003644535
- DB-032421
- SCHEMBL253038
- DS-18499
- MFCD00760406
- CS-0157992
- DTXSID90394445
- SY102123
- 52298-91-6
- L10058
- 1-ALLYLBENZOTRIAZOLE 96
- 1-allyl-1H-benzod1,2,3triazole
-
- MDL： MFCD00760406
- Inchi： 1S/C9H9N3/c1-2-7-12-9-6-4-3-5-8(9)10-11-12/h2-6H,1,7H2
- InChI Key： SZWKYXJUXZLUDP-UHFFFAOYSA-N
- SMILES： N1(CC=C)C2C=CC=CC=2N=N1
Computed Properties
- Exact Mass: 159.079647300g/mol
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 30.7
Experimental Properties
- Color/Form: Not available
- Density: 1.13
- Boiling Point: 292 ºC
- Flash Point: 130 ºC
- Refractive Index: n20/D 1.5760(lit.)
- Solubility: Not available
1-allyl-1H-benzod1,2,3triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK964-200mg |
1-allyl-1H-benzod1,2,3triazole |
52298-91-6 | 97% | 200mg |
380.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK964-50mg |
1-allyl-1H-benzod1,2,3triazole |
52298-91-6 | 97% | 50mg |
152.0CNY | 2021-07-10 | |
| TRC | A619940-10mg |
1-allyl-1H-benzo[d][1,2,3]triazole |
52298-91-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A619940-50mg |
1-allyl-1H-benzo[d][1,2,3]triazole |
52298-91-6 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | A619940-100mg |
1-allyl-1H-benzo[d][1,2,3]triazole |
52298-91-6 | 100mg |
$ 185.00 | 2022-06-07 | ||
| Alichem | A019093485-250mg |
1-Allyl-1H-benzo[d][1,2,3]triazole |
52298-91-6 | 97% | 250mg |
$180.96 | 2023-09-01 | |
| Alichem | A019093485-1g |
1-Allyl-1H-benzo[d][1,2,3]triazole |
52298-91-6 | 97% | 1g |
$452.40 | 2023-09-01 | |
| abcr | AB438414-250 mg |
1-Allyl-1H-benzo[d][1,2,3]triazole; . |
52298-91-6 | 250MG |
€125.10 | 2023-07-18 | ||
| abcr | AB438414-1 g |
1-Allyl-1H-benzo[d][1,2,3]triazole; . |
52298-91-6 | 1g |
€214.50 | 2023-07-18 | ||
| Chemenu | CM153214-1g |
1-allyl-1H-benzo[d][1,2,3]triazole |
52298-91-6 | 97% | 1g |
$109 | 2023-03-07 |
1-allyl-1H-benzod1,2,3triazole Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
52298-91-6 (1-allyl-1H-benzod1,2,3triazole) Related Products
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